Cas no 1378322-99-6 (5-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

• Product Name: 5-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• CAS No: 1378322-99-6
• MF: C₁₁H₁₀ClNO₄
• MW: 255.654402256012
• CID: 6192636
• PubChem ID: 60700206
• Update Time: 2025-06-12

5-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
• AKOS009090478
• EN300-13221889
• 1378322-99-6
• 5-chloro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid

• Inchi： 1S/C11H10ClNO4/c1-2-5-17-11(16)13-9-4-3-7(12)6-8(9)10(14)15/h2-4,6H,1,5H2,(H,13,16)(H,14,15)
• InChI Key： JTYVQYKTOQOYRS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 255.0298355g/mol
• Monoisotopic Mass: 255.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

Introduction to 5-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic Acid (CAS No. 1378322-99-6)

5-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1378322-99-6, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural and functional properties. The presence of a chloro substituent at the fifth position and an amino group linked to a propenyl ether moiety makes it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The< strong>structure of 5-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is highly intriguing from a chemical perspective. The benzoic acid core provides a stable aromatic system, while the chloro group enhances electrophilicity, making it susceptible to nucleophilic substitution reactions. Additionally, the propenyl ether carbonylamino group introduces both hydrophilic and lipophilic characteristics, which can influence its solubility and interaction with biological targets.

In recent years, there has been growing interest in benzoic acid derivatives due to their< strong>pharmacological potential. These compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. Specifically, the< strong>chloro-substituted benzoic acids have shown promise in modulating enzyme activities and inhibiting the growth of pathogenic microorganisms. The< strong>propenyl ether carbonylamino moiety further enhances the compound's bioactivity by facilitating interactions with specific protein targets.

One of the most compelling aspects of 5-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is its utility as a building block in drug discovery. Its< strong>structural features allow for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, the amino group can be further functionalized to introduce other pharmacophores, while the carboxylic acid group can be used to form esters or amides, expanding its synthetic versatility.

The< strong>biological activity of this compound has been studied in various contexts. Research has demonstrated that derivatives of benzoic acid can exhibit potent effects on cellular pathways involved in inflammation and cancer progression. The< strong>chloro group, in particular, has been shown to enhance binding affinity to certain enzymes, improving the compound's efficacy as an inhibitor. Additionally, the< strong>propenyl ether carbonylamino moiety may contribute to its ability to cross cell membranes, increasing bioavailability.

In clinical settings, compounds like 5-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid are being investigated for their potential as therapeutic agents. Preliminary studies suggest that they may have applications in treating chronic inflammatory diseases and certain types of cancer. The< strong>pharmacokinetic properties of these derivatives are also being carefully evaluated to optimize dosing regimens and minimize side effects.

The< strong>synthetic pathways for producing 5-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid are complex but well-documented. Advanced techniques in organic synthesis are employed to construct its intricate structure step-by-step. These methods often involve multi-step reactions such as chlorination, esterification, and condensation reactions. The precision required in these processes underscores the importance of high-quality starting materials and controlled reaction conditions.

The< strong>catalytic role of transition metals has been particularly useful in facilitating key transformations during the synthesis of this compound. For example, palladium catalysts have been employed in cross-coupling reactions to introduce functional groups efficiently. Such advancements not only improve yield but also reduce waste, aligning with green chemistry principles.

The< strong>biochemical interactions of 5-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid with biological targets are areas of active research. Understanding how this compound binds to proteins and enzymes can provide insights into its mechanism of action and guide further development efforts. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are commonly used to elucidate these interactions at an atomic level.

In conclusion, 5-chloro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 1378322-99-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure combines electrophilic and hydrophilic features that make it an attractive candidate for drug development. Ongoing studies continue to uncover new applications for this compound, highlighting its importance in advancing therapeutic strategies for various diseases.